2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C16H20N2O3S/c1-4-12-5-7-13(8-6-12)17-14(19)9-18-15(20)10(2)22-11(3)16(18)21/h5-8,10-11H,4,9H2,1-3H3,(H,17,19)
• InChI Key: CQVXFIDGAPBLFN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C(=O)C(SC(C2=O)C)C
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-ethylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DT-13 and has shown promising results in various studies related to cancer, inflammation, and other medical conditions.

Scientific Research Applications

Antifungal and Antimicrobial Activities

• A study identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as fungicidal agents effective against Candida and Aspergillus species, noting an improvement in plasmatic stability with specific structural modifications (Bardiot et al., 2015).
• Another research effort synthesized 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, demonstrating variable antimicrobial and hemolytic activities against selected microbial species, suggesting potential for biological screening and application trials (Gul et al., 2017).

Chemical Synthesis and Structural Analysis

• Research on structural aspects and properties of salt and inclusion compounds of amide-containing isoquinoline derivatives has contributed to understanding gel formation and fluorescence emission, indicating the role of these compounds in developing materials with specific optical properties (Karmakar et al., 2007).
• A novel synthetic route for N-(3-cyano-7-ethoxy-4-oxo-1,4-dihydroquinolin-6-yl)acetamide was described, showcasing an efficient method for producing compounds with potential pharmacological applications (Wenpeng et al., 2014).

Pharmacological Potentials

• Discovery of 2-(3,4-dichlorophenoxy)-N-(2-morpholin-4-ylethyl)acetamide highlighted its selective σ1 receptor ligand properties with antinociceptive effects, suggesting a direction for developing treatments for inflammatory pain (Navarrete-Vázquez et al., 2016).
• Studies on 2-phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives, including their inhibitory activity on neurotransmitter uptake and potential antidepressant activity, demonstrate the broader pharmacological relevance of compounds structurally related to 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-ethylphenyl)acetamide (Yardley et al., 1990).